1-allyl-4-(1-(2-(4-(tert-butyl)phenoxy)ethyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one

• IUPAC Name: 4-[1-[2-(4-tert-butylphenoxy)ethyl]benzimidazol-2-yl]-1-prop-2-enylpyrrolidin-2-one
• InChI: InChI=1S/C26H31N3O2/c1-5-14-28-18-19(17-24(28)30)25-27-22-8-6-7-9-23(22)29(25)15-16-31-21-12-10-20(11-13-21)26(2,3)4/h5-13,19H,1,14-18H2,2-4H3
• InChI Key: FWLAUKBKRRJIQX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)OCCN2C3=CC=CC=C3N=C2C4CC(=O)N(C4)CC=C
• Molecular Formula: C26H31N3O2
• Molecular Weight: 417.5 g/mol

Description

1-allyl-4-(1-(2-(4-(tert-butyl)phenoxy)ethyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one is a useful research compound. Its molecular formula is C26H31N3O2 and its molecular weight is 417.553. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Reactivity

• 1-Phenyl-5-(benzotriazol-1-yl)hexahydro-1H-pyrrolo[1,2-a]ĭmidazole and related compounds, which share structural similarities with the specified compound, were synthesized using Grignard reagents, allylsilanes, silyl ethers, and triethyl phosphite. These syntheses highlight the potential of such compounds in organic chemistry for creating diverse molecular structures (Katritzky et al., 2000).

Catalytic Applications

• Complexes containing phenoxyimidazolyl-salicylaldimine iron were found to catalyze ethylene reactions effectively. The research demonstrates the potential of such complexes, related to the query compound, in catalytic applications, particularly in polymerization and oligomerization processes (Yankey et al., 2014).

Anticancer Potential

• Novel terpyridine-skeleton molecules, structurally related to the compound , were synthesized and evaluated for their biological activities. These compounds, including benzo[4,5]furo[3,2-b]pyridine and chromeno[4,3-b]pyridine cores, showed significant potential in inhibiting tumor growth and metastasis by targeting topoisomerases (Kwon et al., 2015).

Chemical Kinetics and Catalysis

• Sulfonic acid functional ionic liquid catalysts were studied for their efficiency in the tert-butylation of phenol, a process related to the tert-butyl group in the query compound. These findings contribute to understanding the kinetics and catalytic potential of such complex organic molecules (Elavarasan et al., 2011).

Structural and Material Science

• Sodium and ytterbium complexes containing new imidazolidine-bridged bis(phenolato) ligands were synthesized and characterized. This research provides insights into the structural properties and potential applications of compounds related to the queried molecule in material science (Xu et al., 2007).